Cas no 130689-74-6 (2,4-Oxazolidinedione,5-methyl-5-pentyl-)

• Product Name: 2,4-Oxazolidinedione,5-methyl-5-pentyl-
• CAS No: 130689-74-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 102518
• PubChem ID: 116372
• Update Time: 2025-04-18

2,4-Oxazolidinedione,5-methyl-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione,5-methyl-5-pentyl-
• 2,4-Oxazolidinedione,5-methyl-5-pentyl-(9CI)
• 5-methyl-5-pentyl-1,3-oxazolidine-2,4-dione
• 5-Methyl-5-pentyloxazolidine-2,4-dione
• 130689-74-6

• Inchi： 1S/C9H15NO3/c1-3-4-5-6-9(2)7(11)10-8(12)13-9/h3-6H2,1-2H3,(H,10,11,12)
• InChI Key： SHMZIDMBSDUOSR-UHFFFAOYSA-N
• SMILES： O1C(NC(C1(C)CCCCC)=O)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4